Cas no 6249-76-9 (Benzenamine,N,N-dipentyl-)

Benzenamine,N,N-dipentyl- structure
Benzenamine,N,N-dipentyl- structure
Product Name:Benzenamine,N,N-dipentyl-
CAS No:6249-76-9
MF:C16H27N
MW:233.392284631729
CID:523011
Update Time:2026-04-29

Benzenamine,N,N-dipentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,N-dipentyl-
    • N,N-Dipentylaniline

Computed Properties

  • Exact Mass: 233.21451
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.6

Experimental Properties

  • Color/Form: Dark brown liquid with slight ammonia smell
  • PSA: 3.24
  • Solubility: Insoluble in water and methanol, soluble in ether \ acetone \ ethyl acetate \ hydrocarbons and oleic acid
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